molecular formula C19H22N4O3S2 B2481454 1-Benzothiophen-2-yl-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]methanone CAS No. 2034205-10-0

1-Benzothiophen-2-yl-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]methanone

Cat. No. B2481454
CAS RN: 2034205-10-0
M. Wt: 418.53
InChI Key: OXLZGUFGIAJDMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that contains several functional groups, including a benzothiophene, a pyrazole, a sulfonyl group, and a diazepane . These groups are common in medicinal chemistry and material science, and they often exhibit a wide range of therapeutic properties .

Scientific Research Applications

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many compounds with similar structures exhibit antimicrobial and cytotoxic activities .

Future Directions

Future research could focus on exploring the potential applications of this compound in various fields, such as medicinal chemistry and material science. This could involve studying its biological activity, optimizing its synthesis process, and investigating its mechanism of action .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 1-benzothiophene-2-carboxylic acid with thionyl chloride to form 1-benzothiophen-2-yl chloride. This intermediate is then reacted with 4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane to form the final product, 1-Benzothiophen-2-yl-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]methanone.", "Starting Materials": [ "1-benzothiophene-2-carboxylic acid", "thionyl chloride", "4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane" ], "Reaction": [ "1. 1-benzothiophene-2-carboxylic acid is reacted with thionyl chloride in the presence of a catalyst such as DMF to form 1-benzothiophen-2-yl chloride.", "2. 1-benzothiophen-2-yl chloride is then reacted with 4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane in the presence of a base such as triethylamine to form the final product, 1-Benzothiophen-2-yl-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]methanone." ] }

CAS RN

2034205-10-0

Product Name

1-Benzothiophen-2-yl-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]methanone

Molecular Formula

C19H22N4O3S2

Molecular Weight

418.53

IUPAC Name

1-benzothiophen-2-yl-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]methanone

InChI

InChI=1S/C19H22N4O3S2/c1-13-18(14(2)21-20-13)28(25,26)23-9-5-8-22(10-11-23)19(24)17-12-15-6-3-4-7-16(15)27-17/h3-4,6-7,12H,5,8-11H2,1-2H3,(H,20,21)

InChI Key

OXLZGUFGIAJDMA-UHFFFAOYSA-N

SMILES

CC1=C(C(=NN1)C)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CC4=CC=CC=C4S3

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.